Cas no 1235528-19-4 (1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine)

• Product Name: 1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• CAS No: 1235528-19-4
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5177424
• Update Time: 2025-05-19

1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• 1-cyclopropyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine
• AT33552
• 1H-Imidazo[4,5-c]pyridine, 1-cyclopropyl-4,5,6,7-tetrahydro-

• Inchi： 1S/C9H13N3/c1-2-7(1)12-6-11-8-5-10-4-3-9(8)12/h6-7,10H,1-5H2
• InChI Key： IJAJWDVNQRQBJG-UHFFFAOYSA-N
• SMILES： N1(C=NC2CNCCC1=2)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: -0.1
• Topological Polar Surface Area: 29.8

Additional information on 1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine

Introduction to 1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine (CAS No. 1235528-19-4)

1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine (CAS No. 1235528-19-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and promising biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively studied for its potential in drug discovery. The presence of a cyclopropyl substituent in the molecule imparts distinct electronic and steric properties, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological applications.

The imidazo[4,5-c]pyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Recent studies have highlighted the importance of this scaffold in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases. The tetrahydro moiety in the compound contributes to its lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

One of the most compelling aspects of 1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine is its potential as a lead compound for drug development. Researchers have demonstrated its efficacy in several preclinical models, where it exhibits inhibitory activity against key enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound demonstrates promising antiviral properties by targeting viral proteases and polymerases. Additionally, its interaction with certain kinases has been explored as a potential therapeutic strategy for cancer treatment.

The synthesis of 1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the cyclopropyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate these transformations efficiently. The development of novel synthetic routes not only enhances the accessibility of this compound but also contributes to the broader field of organic synthesis by providing new methodologies for constructing complex heterocyclic frameworks.

In terms of biological activity, 1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine has shown remarkable promise in preclinical studies. Its ability to modulate key biological pathways makes it an attractive candidate for further investigation. For example, research indicates that this compound may have neuroprotective effects by interacting with receptors involved in neurotransmitter signaling. Furthermore, its potential antimicrobial properties have been explored, suggesting its utility in addressing antibiotic-resistant infections.

The pharmacokinetic profile of 1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine is another area of interest. Studies have been conducted to evaluate its solubility, stability, and metabolic fate in vivo. These investigations are crucial for understanding how the compound behaves within the body and for optimizing its formulation for clinical use. The findings from these studies provide valuable insights into potential dosing regimens and delivery systems that could enhance therapeutic efficacy.

Future directions in the study of 1-Cyclopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine include exploring its mechanism of action at a molecular level. Detailed structural biology studies could reveal how this compound interacts with target proteins and how these interactions lead to biological effects. Additionally, computational modeling techniques are being employed to predict new derivatives with enhanced activity or improved pharmacokinetic properties.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between synthetic chemists and biologists. The case of 1-Cyclopropyl-4,5，6，7-tetrahydro-1H-imidazo[4，5-c]pyridine exemplifies this synergy. By combining expertise in organic synthesis with insights from biological research， scientists can accelerate the discovery process and bring new treatments to patients more quickly。 This approach underscores the importance of collaborative efforts in advancing drug discovery initiatives。

The regulatory landscape also plays a critical role in the progression of compounds like 1-Cyclopropyl-4，5，6，7-tetrahydro-1H-imidazo[4，5-c]pyridine towards clinical application。 Compliance with guidelines set forth by regulatory agencies ensures that safety and efficacy are rigorously evaluated before any therapeutic use。 As such， ongoing studies are designed not only to demonstrate biological activity but also to address any potential toxicological concerns。

In conclusion， 1-Cyclopropyl-4，5，6，7-tetrahydro-1H-imidazo[4，5-c]pyridine (CAS No．1235528—19—4) represents a significant advancement in pharmaceutical chemistry． Its unique structural features and promising biological activities make it a compelling candidate for further exploration． Through continued research efforts across multiple disciplines， this compound holds great potential for contributing to future therapeutic innovations．